Cas no 19860-54-9 (2-Methyl-6-oxo-heptanal)

• Product Name: 2-Methyl-6-oxo-heptanal
• CAS No: 19860-54-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 5104838
• Update Time: 2025-04-23

2-Methyl-6-oxo-heptanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-oxo-heptanal
• 6-Oxo-2-methylheptanal
• 2-Methyl-6-oxo-heptanal

• Inchi： 1S/C8H14O2/c1-7(6-9)4-3-5-8(2)10/h6-7H,3-5H2,1-2H3
• InChI Key： KPDKSDHXZBWZDL-UHFFFAOYSA-N
• SMILES： O=CC(C)CCCC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 118
• XLogP3: 0.6
• Topological Polar Surface Area: 34.1

Additional information on 2-Methyl-6-oxo-heptanal

Chemical Profile of 2-Methyl-6-oxo-heptanal (CAS No. 19860-54-9)

2-Methyl-6-oxo-heptanal, identified by the Chemical Abstracts Service Number (CAS No.) 19860-54-9, is an organic compound belonging to the aldehyde family. This molecule features a seven-carbon chain with a ketone group at the sixth carbon and a methyl substituent at the second carbon, making it a derivative of heptanal. Its structural uniqueness positions it as a compound of significant interest in synthetic chemistry, pharmaceutical research, and industrial applications.

The chemical structure of 2-Methyl-6-oxo-heptanal can be represented as CH₃CH(CH₃)CH₂CH₂COCH₂CHO. This configuration imparts specific reactivity patterns, particularly due to the presence of both an aldehyde (CHO) and a ketone (CO) functional group. The aldehyde moiety is highly reactive and participates in various organic transformations, including condensation reactions, oxidation processes, and polymerization reactions. The ketone group, on the other hand, offers opportunities for further functionalization via nucleophilic addition or oxidation.

In recent years, 2-Methyl-6-oxo-heptanal has garnered attention in the field of medicinal chemistry due to its potential as a building block for more complex molecules. Researchers have explored its utility in synthesizing pharmacophores that exhibit biological activity. For instance, derivatives of this compound have been investigated for their possible roles in antimicrobial and anti-inflammatory applications. The structural framework allows for modifications that can fine-tune physicochemical properties such as solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of 2-Methyl-6-oxo-heptanal is its role in polymer chemistry. The aldehyde group can participate in cross-linking reactions with other molecules containing active hydrogen atoms, such as amines or hydroxyl groups. This property makes it valuable in the synthesis of resins, adhesives, and coatings. Additionally, its incorporation into polymer backbones can impart specific thermal or mechanical properties to the final material.

The industrial significance of 2-Methyl-6-oxo-heptanal extends to its use as an intermediate in the production of fragrances and flavoring agents. The compound's aroma profile is characterized by fruity and nutty notes, which are desirable in perfumery. By adjusting reaction conditions or introducing additional functional groups, chemists can tailor the scent characteristics to meet specific market demands.

Recent advancements in green chemistry have prompted investigations into sustainable methods for synthesizing 2-Methyl-6-oxo-heptanal. Researchers are exploring biocatalytic routes that utilize enzymes to convert renewable feedstocks into this compound with high selectivity and minimal waste generation. Such approaches align with global efforts to reduce environmental impact while maintaining high standards of chemical production.

The pharmacological potential of 2-Methyl-6-oxo-heptanal has not been exhaustively explored but presents an exciting area for future research. Studies suggest that modifications to its core structure could yield compounds with enhanced therapeutic effects. For example, introducing heterocyclic rings or altering electronic distributions might lead to novel bioactive entities with improved efficacy and reduced side effects.

In conclusion, 2-Methyl-6-oxo-heptanal (CAS No. 19860-54-9) is a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features enable diverse chemical transformations, making it indispensable in drug discovery, polymer science, and industrial chemistry. As research continues to uncover new methodologies for synthesis and functionalization, the importance of this molecule is likely to grow further.